Cas no 2097897-22-6 (N-[4-(benzyloxy)phenyl]-4-tert-butyl-2-oxopyrrolidine-3-carboxamide)

• Product Name: N-[4-(benzyloxy)phenyl]-4-tert-butyl-2-oxopyrrolidine-3-carboxamide
• CAS No: 2097897-22-6
• MF: C₂₂H₂₆N₂O₃
• MW: 366.453445911407
• CID: 5468820
• Update Time: 2025-10-22

N-[4-(benzyloxy)phenyl]-4-tert-butyl-2-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(benzyloxy)phenyl]-4-tert-butyl-2-oxopyrrolidine-3-carboxamide
• 4-tert-butyl-2-oxo-N-(4-phenylmethoxyphenyl)pyrrolidine-3-carboxamide

• Inchi： 1S/C22H26N2O3/c1-22(2,3)18-13-23-20(25)19(18)21(26)24-16-9-11-17(12-10-16)27-14-15-7-5-4-6-8-15/h4-12,18-19H,13-14H2,1-3H3,(H,23,25)(H,24,26)
• InChI Key： WSLUZDGGQQSUTH-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC2C=CC(=CC=2)OCC2C=CC=CC=2)=O)C(CN1)C(C)(C)C

Computed Properties

• Exact Mass: 366.19434270 g/mol
• Monoisotopic Mass: 366.19434270 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.4
• Molecular Weight: 366.5

Additional information on N-[4-(benzyloxy)phenyl]-4-tert-butyl-2-oxopyrrolidine-3-carboxamide

Professional Introduction to N-[4-(benzyloxy)phenyl]-4-tert-butyl-2-oxopyrrolidine-3-carboxamide (CAS No. 2097897-22-6)

N-[4-(benzyloxy)phenyl]-4-tert-butyl-2-oxopyrrolidine-3-carboxamide, identified by its CAS number 2097897-22-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of N-[4-(benzyloxy)phenyl]-4-tert-butyl-2-oxopyrrolidine-3-carboxamide incorporates several key functional groups that contribute to its unique properties. The presence of a benzyloxy group at the 4-position of the phenyl ring and a tert-butyl substituent at the 4-position of the pyrrolidine ring enhances its solubility and stability, which are critical factors in drug design. Additionally, the oxopyrrolidine core provides a scaffold that is conducive to further derivatization, allowing for the creation of analogs with tailored biological activities.

In recent years, there has been a growing interest in oxopyrrolidine derivatives due to their potential applications in treating various diseases. Studies have shown that these compounds can interact with biological targets in multiple ways, leading to effects such as enzyme inhibition and receptor modulation. The tert-butyl group, in particular, has been found to improve metabolic stability, which is a crucial consideration in drug development.

One of the most compelling aspects of N-[4-(benzyloxy)phenyl]-4-tert-butyl-2-oxopyrrolidine-3-carboxamide is its potential as a lead compound for drug discovery. Researchers have utilized computational methods to predict its binding affinity to various protein targets, identifying several promising interactions that could be exploited for therapeutic purposes. For instance, preliminary studies suggest that this compound may inhibit certain kinases, which are known to be involved in cancer progression.

The benzyloxy group in the molecule also plays a significant role in its biological activity. This moiety is known to enhance binding affinity by forming hydrophobic interactions with aromatic residues in protein targets. This property makes N-[4-(benzyloxy)phenyl]-4-tert-butyl-2-oxopyrrolidine-3-carboxamide a valuable candidate for further optimization through structure-based drug design.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for research purposes. The synthesis involves multi-step reactions that carefully construct the oxopyrrolidine core while introducing the necessary substituents at strategic positions. These synthetic strategies have been refined over time, leading to improved yields and purity levels.

The pharmacokinetic properties of N-[4-(benzyloxy)phenyl]-4-tert-butyl-2-oxopyrrolidine-3-carboxamide have also been thoroughly evaluated. In vitro studies have demonstrated good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for clinical development. Furthermore, its low toxicity profile observed in preliminary assays adds to its attractiveness as a potential drug candidate.

Current research is focused on exploring the therapeutic potential of this compound in preclinical models. Animal studies are being conducted to assess its efficacy and safety in vivo. These studies aim to provide evidence supporting further clinical investigation and eventual human trials. The results so far are encouraging, showing that N-[4-(benzyloxy)phenyl]-4-tert-butyl-2-oxopyrrolidine-3-carboxamide can modulate biological pathways relevant to several diseases.

The versatility of this compound as a scaffold for drug design is another area of active investigation. By modifying different functional groups within its structure, researchers can generate libraries of derivatives with diverse biological activities. This approach allows for the identification of compounds with enhanced potency, selectivity, and pharmacokinetic properties.

In conclusion, N-[4-(benzyloxy)phenyl]-4-tert-butyl-2-oxopyrrolidine-3-carboxamide (CAS No. 2097897-22-6) represents a promising chemical entity with significant potential in pharmaceutical applications. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too does the likelihood that it will play a role in the discovery of new treatments for various diseases.